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Compound of Interest

Compound Name: BI-1347

Cat. No.: B15589228

Essential Safety and Handling Guide for BI-1347

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to
the safe handling, use, and disposal of BI-1347, a potent and selective CDKS inhibitor.

This document provides crucial safety and logistical information for the handling of BI-1347 in a
laboratory setting. Given that BI-1347 is intended for research use only, adherence to strict
safety protocols is paramount to ensure the well-being of all personnel.

Personal Protective Equipment (PPE)

Due to the potent nature of BI-1347 and the absence of a specific Safety Data Sheet (SDS), a
cautious approach to personal protection is mandatory. The following PPE is required at all
times when handling BI-1347 in solid or solution form:
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PPE Category Item Specification

) Must be worn at all times in the
Eye Protection Safety Glasses or Goggles
laboratory.

Double-gloving is
: o recommended when handling
Hand Protection Nitrile Gloves
the pure compound or

concentrated solutions.

A fully buttoned lab coat must
Body Protection Laboratory Coat be worn to protect against

splashes.

All handling of the solid
compound and preparation of
) ) solutions should be performed
Respiratory Protection Fume Hood ] - )
in a certified chemical fume
hood to avoid inhalation of

dust or aerosols.

Operational Plan: Handling and Storage

Proper handling and storage procedures are critical to maintain the integrity of BI-1347 and to
prevent accidental exposure.

Chemical and Physical Properties

A summary of the key properties of BI-1347 is provided below:
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Property Value

Molecular Formula C22H20N40[1]
Molecular Weight 356.42 g/mol [2]
Appearance Solid

Solubility Soluble in DMSO[1]

Store at -20°C for up to 1 year, or at -80°C for
Storage
up to 2 years.[3]

Step-by-Step Handling Procedure

Preparation: Before handling BI-1347, ensure that the chemical fume hood is operational
and that all necessary PPE is correctly worn.

Weighing: When weighing the solid compound, use a microbalance within the fume hood.
Use appropriate weighing paper or a container to avoid contamination of the balance.

Solution Preparation: To prepare a stock solution, slowly add the desired solvent (e.qg.,
DMSO) to the vial containing the pre-weighed BI-1347. Cap the vial and vortex until the solid
is completely dissolved.

Use in Experiments: When using BI-1347 in experiments, always handle the solutions within
the fume hood. Use calibrated pipettes for accurate measurement.

Post-Handling: After use, securely cap all containers of BI-1347. Decontaminate all surfaces
and equipment that may have come into contact with the compound using an appropriate
laboratory disinfectant.

Disposal Plan

All waste materials contaminated with BI-1347 must be disposed of as hazardous chemical

waste.
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Waste Type

Disposal Procedure

Solid Waste

Collect in a designated, sealed, and clearly
labeled hazardous waste container. This
includes empty vials, contaminated weighing

paper, and gloves.

Liquid Waste

Collect all solutions containing BI-1347 in a
designated, sealed, and clearly labeled
hazardous waste container. Do not pour down

the drain.

Sharps

Any needles or syringes used to handle BI-1347
solutions should be disposed of in a designated

sharps container for hazardous chemical waste.

Emergency Procedures

In the event of an emergency involving BI-1347, follow these procedures immediately:
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Emergency Situation

Action

Skin Contact

Immediately wash the affected area with soap
and copious amounts of water for at least 15
minutes. Remove contaminated clothing. Seek

medical attention.

Eye Contact

Immediately flush eyes with copious amounts of
water for at least 15 minutes, holding the eyelids

open. Seek immediate medical attention.

Inhalation

Move the individual to fresh air. If breathing is
difficult, provide oxygen. Seek immediate

medical attention.

Ingestion

Do not induce vomiting. Rinse mouth with water.

Seek immediate medical attention.

Spill

Evacuate the immediate area. If the spill is
small, absorb the material with an inert
absorbent material (e.g., vermiculite, sand) and
place it in a sealed container for hazardous
waste disposal. If the spill is large, or if you are
unsure how to proceed, contact your institution's
Environmental Health and Safety (EHS)

department immediately.

Experimental Workflow: In Vitro Kinase Assay

The following diagram illustrates a typical experimental workflow for an in vitro kinase assay to

determine the ICso of BI-1347 against CDKS.
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Caption: A typical workflow for determining the 1Cso of BI-1347 in an in vitro kinase assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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